Cas no 2091606-42-5 (3-Amino-3-(2-chloro-6-fluorophenyl)cyclobutan-1-ol)

• Product Name: 3-Amino-3-(2-chloro-6-fluorophenyl)cyclobutan-1-ol
• CAS No: 2091606-42-5
• MF: C₁₀H₁₁ClFNO
• MW: 215.651845216751
• CID: 5697164
• PubChem ID: 125458659
• Update Time: 2025-05-26

3-Amino-3-(2-chloro-6-fluorophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(2-chloro-6-fluorophenyl)cyclobutan-1-ol
• 2059917-41-6
• EN300-718249
• EN300-341168
• 2091606-42-5
• (1S,3s)-3-amino-3-(2-chloro-6-fluorophenyl)cyclobutan-1-ol
• Cyclobutanol, 3-amino-3-(2-chloro-6-fluorophenyl)-

• Inchi： 1S/C10H11ClFNO/c11-7-2-1-3-8(12)9(7)10(13)4-6(14)5-10/h1-3,6,14H,4-5,13H2
• InChI Key： VANYOXNTBQKPRO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1(CC(C1)O)N)F

Computed Properties

• Exact Mass: 215.0513198g/mol
• Monoisotopic Mass: 215.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• Boiling Point: 323.9±42.0 °C(Predicted)
• pka: 14.56±0.40(Predicted)

Additional information on 3-Amino-3-(2-chloro-6-fluorophenyl)cyclobutan-1-ol

3-Amino-3-(2-chloro-6-fluorophenyl)cyclobutan-1-ol: A Comprehensive Overview

The compound 3-Amino-3-(2-chloro-6-fluorophenyl)cyclobutan-1-ol (CAS No. 2091606-42-5) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and functional groups, which make it a valuable component in advanced chemical synthesis and material science research. Recent studies have highlighted its role in the development of novel pharmaceutical agents, particularly in the context of drug delivery systems and enzyme inhibition.

The molecular structure of 3-Amino-3-(2-chloro-6-fluorophenyl)cyclobutan-1-ol is characterized by a cyclobutane ring, which introduces strain and reactivity that are advantageous in certain chemical transformations. The presence of an amino group (-NH2) and a hydroxyl group (-OH) on the same carbon atom introduces additional functional diversity, enabling this compound to participate in a wide range of reactions, including nucleophilic substitutions, oxidations, and reductions. The halogen substituents (chlorine and fluorine) on the aromatic ring further enhance its electronic properties, making it suitable for applications in both organic synthesis and catalysis.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-Amino-3-(2-chloro-6-fluorophenyl)cyclobutan-1-ol. Quantum mechanical calculations have revealed that the cyclobutane ring exhibits significant ring strain, which can be exploited to facilitate various pericyclic reactions. Additionally, the amino and hydroxyl groups contribute to hydrogen bonding capabilities, which are crucial for solubility and stability in different solvent systems. These findings have been instrumental in optimizing synthetic pathways for this compound, ensuring higher yields and improved purity.

In the field of medicinal chemistry, 3-Amino-3-(2-chloro-6-fluorophenyl)cyclobutan-1-ol has been explored as a potential lead compound for drug development. Its ability to act as a chiral auxiliary has been leveraged in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. Furthermore, studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic disorders, such as diabetes and obesity. These findings underscore its importance as a versatile building block in drug discovery programs.

The synthesis of 3-Amino-3-(2-chloro-6-fluorophenyl)cyclobutan-1-ol involves a multi-step process that combines principles from both organic and stereochemical synthesis. The starting materials typically include aromatic chlorides or fluorides, which undergo nucleophilic substitution or coupling reactions to form intermediate products. The final step involves the introduction of the amino and hydroxyl groups through carefully controlled reductions or oxidations. Recent optimizations have focused on reducing reaction times and minimizing waste generation, aligning with green chemistry principles.

From an environmental perspective, 3-Amino-3-(2-chloro-6-fluorophenyl)cyclobutan-1 ol has been studied for its biodegradability and ecotoxicological profile. Research indicates that under aerobic conditions, this compound undergoes microbial degradation through enzymatic pathways, reducing its persistence in aquatic environments. However, further studies are required to fully understand its long-term impact on ecosystems.

In conclusion, 3-Amino 3 (2 chloro 6 fluorophenyl) cyclobutan 1 ol (CAS No 2091606 42 5) stands out as a versatile and valuable compound with applications spanning multiple disciplines. Its unique structural features, combined with recent advancements in synthetic methodology and computational modeling, position it as a key player in modern chemical research. As ongoing investigations continue to uncover new properties and applications, this compound is poised to make significant contributions to both academic and industrial sectors.